Cas no 773873-41-9 (4-(methoxycarbonyl)-5-methylfuran-2-carboxylic acid)

• Product Name: 4-(methoxycarbonyl)-5-methylfuran-2-carboxylic acid
• CAS No: 773873-41-9
• MF: C₈H₈O₅
• MW: 184.146122932434
• CID: 6525242
• PubChem ID: 55212082
• Update Time: 2025-05-21

4-(methoxycarbonyl)-5-methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(methoxycarbonyl)-5-methylfuran-2-carboxylic acid
• EN300-1847002
• AKOS006230305
• 773873-41-9

• Inchi： 1S/C8H8O5/c1-4-5(8(11)12-2)3-6(13-4)7(9)10/h3H,1-2H3,(H,9,10)
• InChI Key： HAVOWLIYILWFRJ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C(=O)OC)=C1C

Computed Properties

• Exact Mass: 184.03717335g/mol
• Monoisotopic Mass: 184.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on 4-(methoxycarbonyl)-5-methylfuran-2-carboxylic acid

Recent Advances in the Study of 4-(Methoxycarbonyl)-5-methylfuran-2-carboxylic Acid (CAS: 773873-41-9)

4-(Methoxycarbonyl)-5-methylfuran-2-carboxylic acid (CAS: 773873-41-9) is a furan-based carboxylic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules and has potential applications in drug discovery and development. Recent studies have explored its chemical properties, synthetic routes, and biological activities, providing valuable insights for researchers in the field.

One of the most notable advancements in the study of this compound is its role in the synthesis of novel heterocyclic compounds. Researchers have demonstrated that 4-(methoxycarbonyl)-5-methylfuran-2-carboxylic acid can be efficiently converted into a variety of furan and pyran derivatives, which exhibit promising pharmacological properties. These derivatives have been investigated for their antimicrobial, anti-inflammatory, and anticancer activities, highlighting the versatility of this compound as a building block in medicinal chemistry.

In addition to its synthetic utility, recent studies have also focused on the mechanistic aspects of its biological activity. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of 4-(methoxycarbonyl)-5-methylfuran-2-carboxylic acid exhibit potent inhibitory effects on specific enzymes involved in inflammatory pathways. This finding opens new avenues for the development of anti-inflammatory drugs targeting these enzymes.

Another area of interest is the compound's potential application in the design of prodrugs. Due to its favorable physicochemical properties, 4-(methoxycarbonyl)-5-methylfuran-2-carboxylic acid has been explored as a carrier for drug delivery systems. Recent research has shown that conjugating this compound with therapeutic agents can enhance their bioavailability and target specificity, thereby improving therapeutic outcomes.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of this compound. Researchers are actively working on improving the yield and purity of 4-(methoxycarbonyl)-5-methylfuran-2-carboxylic acid through innovative catalytic methods and green chemistry approaches. These efforts are expected to facilitate its broader application in pharmaceutical research and development.

In conclusion, 4-(methoxycarbonyl)-5-methylfuran-2-carboxylic acid (CAS: 773873-41-9) represents a valuable scaffold in chemical biology and drug discovery. Its diverse applications, from synthetic intermediates to potential therapeutic agents, underscore its importance in the field. Continued research into its properties and applications will likely yield further breakthroughs, contributing to the advancement of pharmaceutical sciences.